Cas no 2034301-61-4 (4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide)

• Product Name: 4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide
• CAS No: 2034301-61-4
• MF: C₁₆H₁₇N₅O₄
• MW: 343.337282896042
• CID: 5468024
• Update Time: 2025-10-21

4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2,3-dioxopiperazine-1-carboxamide
• 4-ethyl-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2,3-dioxopiperazine-1-carboxamide
• 4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide

• Inchi： 1S/C16H17N5O4/c1-2-20-7-8-21(15(23)14(20)22)16(24)19-10-11-13(18-6-5-17-11)12-4-3-9-25-12/h3-6,9H,2,7-8,10H2,1H3,(H,19,24)
• InChI Key： AHYKTLZOGIVZIQ-UHFFFAOYSA-N
• SMILES： O=C1C(N(C(NCC2C(C3=CC=CO3)=NC=CN=2)=O)CCN1CC)=O

Computed Properties

• Exact Mass: 343.12805404 g/mol
• Monoisotopic Mass: 343.12805404 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109
• Molecular Weight: 343.34

Additional information on 4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide

Introduction to Compound with CAS No. 2034301-61-4 and Product Name: 4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide

Compound with the CAS number 2034301-61-4 and the product name 4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of this compound is characterized by a complex arrangement of heterocyclic rings, which contributes to its distinctive chemical behavior and biological activity.

The core structure of 4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide consists of a piperazine ring embedded within a dioxopiperazine moiety. This configuration is complemented by an ethyl substituent at the nitrogen position and a bulky [3-(furan-2-yl)pyrazin-2-yl]methyl side chain. The presence of these functional groups not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The furan and pyrazine rings in this compound are particularly noteworthy, as they are known to exhibit a wide range of biological activities. For instance, furan derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties, while pyrazine-based compounds are often explored for their potential in treating neurological disorders.

The dioxopiperazine moiety in the compound's structure is another key feature that contributes to its pharmacological profile. This group has been identified as a promising scaffold for developing novel therapeutic agents due to its ability to modulate enzyme activity and receptor binding. In particular, dioxopiperazine derivatives have shown promise in the treatment of central nervous system (CNS) disorders, including depression and anxiety.

In terms of synthetic chemistry, the preparation of 4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the piperazine core, followed by functionalization with the dioxopiperazine group. Subsequent steps involve introducing the ethyl substituent and the [3-(furan-2-yl)pyrazin-2-yl]methyl side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

The pharmacological evaluation of this compound has revealed several intriguing properties. In vitro studies have demonstrated that it exhibits significant binding affinity for various targets, including neurotransmitter receptors and enzymes involved in signal transduction. These findings suggest that 4-ethyl-N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dioxopiperazine-1-carboxamide may have therapeutic potential in treating conditions such as chronic pain, neurodegenerative diseases, and inflammatory disorders.

One particularly exciting aspect of this compound is its potential as a lead molecule for further drug development. By leveraging structure-based drug design strategies, researchers can modify specific functional groups to enhance potency, selectivity, and pharmacokinetic properties. The unique combination of heterocyclic rings in this compound provides a rich scaffold for such modifications, making it an attractive candidate for future investigations.

The synthesis and characterization of novel compounds like 4-ethyl-N-{[3-(furan-2-y l)pyrazin - 2 - yl]methyl } - 2 , 3 - dioxo piperazine - 1 - carboxamide are essential for advancing our understanding of disease mechanisms and developing effective treatments. The rigorous methodologies employed in these studies not only contribute to the discovery of new drugs but also foster innovation in synthetic chemistry and medicinal chemistry.

As research continues to uncover new therapeutic applications for this class of compounds, it is likely that derivatives of 4 - ethyl - N - {[ 3 - ( furan - 2 - yl ) pyrazin - 2 - yl ] methyl } - 2 , 3 - dioxo piperazine - 1 - carboxamide will emerge as valuable tools in clinical practice. The ongoing exploration of their biological activities and mechanisms of action will further solidify their role in modern medicine.